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Compound of Interest

Compound Name: Pentafluoroethyl trifluorovinyl ether

Cat. No.: B083452 Get Quote

For researchers, scientists, and professionals in drug development, precision in chemical

identification is paramount. This guide provides an in-depth exploration of the synonyms, trade

names, and key identifiers for pentafluoroethyl trifluorovinyl ether, a critical building block in

the synthesis of advanced fluoropolymers. Understanding the varied nomenclature of this

compound is essential for accurate sourcing, regulatory compliance, and unambiguous

scientific communication.

Core Identification: Unambiguous Chemical
Descriptors
At its core, the identity of a chemical compound is established by universally recognized

identifiers that transcend regional and supplier-specific naming conventions. For

pentafluoroethyl trifluorovinyl ether, the most critical of these is its CAS (Chemical Abstracts

Service) Registry Number.

CAS Number:10493-43-3[1][2]

This unique numerical identifier is assigned to every chemical substance described in the open

scientific literature and ensures that regardless of the name used, the specific chemical entity

can be precisely identified.

Key Molecular and Structural Identifiers:
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To further ground the identity of this compound, its molecular formula and IUPAC (International

Union of Pure and Applied Chemistry) name provide a definitive chemical description.

Identifier Value Source

Molecular Formula C4F8O [1][2]

Molecular Weight 216.03 g/mol [1][2]

IUPAC Name
1,1,1,2,2-pentafluoro-2-(1,2,2-

trifluoroethenoxy)ethane

The structural representation of pentafluoroethyl trifluorovinyl ether is crucial for

understanding its reactivity as a monomer. The presence of a vinyl ether group makes it

susceptible to polymerization.
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Figure 1: Chemical Structure of Pentafluoroethyl Trifluorovinyl Ether

A Landscape of Synonyms: Deconstructing the
Nomenclature
Pentafluoroethyl trifluorovinyl ether is known by a variety of synonyms, which can be

broadly categorized into systematic, semi-systematic, and common or abbreviated names. The

choice of name often depends on the context, be it a formal publication, a supplier catalogue,

or internal laboratory communication.

Systematic and Semi-Systematic Names
These names are derived from established chemical nomenclature rules and provide a high

degree of structural information.

Ethene, 1,1,2-trifluoro-2-(pentafluoroethoxy)-[1]

trifluoro(pentafluoroethoxy)ethene[1][2]

1-(Pentafluoroethoxy)-1,2,2-trifluoroethene[2]

(Pentafluoroethyl)(trifluoroethenyl) ether[2]

Octafluoro-3-oxa-1-pentene[1]

The variety in these names often arises from different ways of prioritizing and naming the

functional groups within the molecule (e.g., treating it as a substituted ethene versus an ether).

Common and Abbreviated Names
In industrial and research settings, brevity and ease of use often lead to the adoption of

common names and abbreviations.

Perfluoroethyl vinyl ether

PEVE[1][3]

Perfluoro(ethyl vinyl ether)[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b083452?utm_src=pdf-body
https://www.benchchem.com/product/b083452?utm_src=pdf-body
https://m.chemicalbook.com/ProdSupplierGNCB2258801_EN.htm
https://m.chemicalbook.com/ProdSupplierGNCB2258801_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2258801.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2258801.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2258801.htm
https://m.chemicalbook.com/ProdSupplierGNCB2258801_EN.htm
https://m.chemicalbook.com/ProdSupplierGNCB2258801_EN.htm
https://store.apolloscientific.co.uk/product/pentafluoroethyl-trifluorovinyl-ether
https://store.apolloscientific.co.uk/product/pentafluoroethyl-trifluorovinyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pentafluoroethyl trifluorovinyl ether[1][2]

The abbreviation "PEVE" is frequently used in the literature and by chemical suppliers for

convenience.[3]

The following table provides a consolidated list of the most frequently encountered synonyms

for this compound.

Category Synonym

Systematic/Semi-Systematic Ethene, 1,1,2-trifluoro-2-(pentafluoroethoxy)-

trifluoro(pentafluoroethoxy)ethene

1-(Pentafluoroethoxy)-1,2,2-trifluoroethene

(Pentafluoroethyl)(trifluoroethenyl) ether

Octafluoro-3-oxa-1-pentene

Common/Abbreviated Perfluoroethyl vinyl ether

PEVE

Perfluoro(ethyl vinyl ether)

Pentafluoroethyl trifluorovinyl ether

The Question of Trade Names
A thorough investigation into the commercial landscape for pentafluoroethyl trifluorovinyl
ether reveals a notable absence of distinct trade names for the monomer itself. This is a key

insight for professionals in the field. Unlike finished fluoropolymers, which are often marketed

under well-known brand names (e.g., Teflon®), the precursor monomers are typically supplied

under their chemical names or CAS numbers.[4][5]

This practice is common for specialty chemicals used in polymerization, where the primary

customers are industrial manufacturers and research institutions. These users prioritize precise

chemical identity over branding. Therefore, when sourcing this monomer, it is most effective to

use its CAS number (10493-43-3) and its systematic or common chemical names.
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The workflow for identifying and sourcing this chemical can be visualized as follows:

Identification

Sourcing

Verification

Start: Need for Pentafluoroethyl
Trifluorovinyl Ether

Primary Identifier:
CAS 10493-43-3

Secondary Identifiers:
PEVE, Perfluoroethyl vinyl ether, etc.

Search Supplier Databases

Contact Chemical Suppliers

Request Quotation

Review Certificate of Analysis (CoA)

Confirm Identity via CAS and Specifications
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Figure 2: Workflow for Identification and Sourcing

Experimental Protocols: Ensuring Chemical Identity
In a research or drug development setting, it is often necessary to confirm the identity and

purity of a starting material. While a supplier's Certificate of Analysis (CoA) provides initial

verification, in-house analytical testing is a crucial part of a self-validating system.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identity Confirmation
Objective: To confirm the molecular weight and fragmentation pattern of pentafluoroethyl
trifluorovinyl ether.

Methodology:

Sample Preparation: As pentafluoroethyl trifluorovinyl ether is a gas at room temperature,

a gas-tight syringe is used to sample from the headspace of the lecture bottle or a diluted

gas sample is prepared in an appropriate solvent.

GC Conditions:

Column: A low-polarity column (e.g., DB-1 or equivalent) is suitable.

Injector Temperature: 200 °C.

Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 30 to 300.

Data Analysis: The resulting mass spectrum should show a molecular ion peak (or fragments

corresponding to the loss of fluorine atoms) consistent with the molecular weight of 216.03
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g/mol . The fragmentation pattern should be compared against a reference spectrum from a

reputable database.

This protocol provides a robust method for verifying the identity of the received chemical,

ensuring the integrity of subsequent experimental work.

Conclusion
Pentafluoroethyl trifluorovinyl ether is a specialty chemical identified by a range of

systematic and common names, with "Perfluoroethyl vinyl ether" (PEVE) being a frequently

used synonym. Its definitive identifier is CAS number 10493-43-3. Notably, this monomer is not

typically marketed under specific trade names; instead, it is sourced and identified by its

chemical nomenclature. For researchers and professionals, a clear understanding of this

naming landscape, coupled with robust analytical verification, is essential for ensuring the

accuracy and reproducibility of their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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